2-(4-phenylphenoxy)-N-(4-propan-2-yloxyphenyl)acetamide

• IUPAC Name: 2-(4-phenylphenoxy)-N-(4-propan-2-yloxyphenyl)acetamide
• InChI: InChI=1S/C23H23NO3/c1-17(2)27-22-14-10-20(11-15-22)24-23(25)16-26-21-12-8-19(9-13-21)18-6-4-3-5-7-18/h3-15,17H,16H2,1-2H3,(H,24,25)
• InChI Key: JREGRTJSDPUDDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C23H23NO3
• Molecular Weight: 361.4 g/mol

Description

2-(4-phenylphenoxy)-N-(4-propan-2-yloxyphenyl)acetamide is an organic compound with a complex structure It is characterized by the presence of phenyl and phenoxy groups, which contribute to its unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-phenylphenoxy)-N-(4-propan-2-yloxyphenyl)acetamide typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the phenylphenoxy intermediate: This involves the reaction of a phenol derivative with a halogenated benzene compound under basic conditions to form the phenylphenoxy group.

Acylation reaction: The phenylphenoxy intermediate is then reacted with an acylating agent, such as acetyl chloride, to introduce the acetamide group.

Substitution reaction: Finally, the acetamide intermediate undergoes a substitution reaction with a propan-2-yloxyphenyl derivative to yield the target compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled reaction temperatures, and efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4-phenylphenoxy)-N-(4-propan-2-yloxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The phenyl and phenoxy groups can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogenating agents (e.g., bromine, chlorine) or nucleophiles (e.g., amines, alcohols) are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols.

Scientific Research Applications

2-(4-phenylphenoxy)-N-(4-propan-2-yloxyphenyl)acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-phenylphenoxy)-N-(4-propan-2-yloxyphenyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that regulate cellular functions, such as signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-phenylphenoxy)-N-(4-methoxyphenyl)acetamide
• 2-(4-phenylphenoxy)-N-(4-ethoxyphenyl)acetamide
• 2-(4-phenylphenoxy)-N-(4-butoxyphenyl)acetamide

Uniqueness

2-(4-phenylphenoxy)-N-(4-propan-2-yloxyphenyl)acetamide is unique due to the presence of the propan-2-yloxy group, which imparts distinct chemical and biological properties. This structural feature may influence its reactivity, solubility, and interaction with molecular targets, making it a valuable compound for research and industrial applications.